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Compound of Interest

Compound Name: Diethyl disulfide

Cat. No.: B047229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Diethyl disulfide (DEDS), with the CAS registry number 110-81-6, is an organosulfur

compound characterized by a disulfide bond linking two ethyl groups. This colorless to pale

yellow liquid, known for its strong, garlic-like odor, is a versatile chemical with applications

spanning various industrial and research sectors. It serves as a key intermediate in the

synthesis of other organosulfur compounds, finds use in the petrochemical industry, and is

employed as a flavoring agent in the food industry.[1][2] For researchers and drug development

professionals, understanding the physicochemical properties, synthesis, and analytical

methodologies of diethyl disulfide is crucial for its effective application and for exploring its

potential biological activities. This guide provides an in-depth overview of diethyl disulfide,

including its chemical and physical properties, detailed experimental protocols for its synthesis

and analysis, and a discussion of its known applications and safety considerations.

Physicochemical Properties
A thorough understanding of the physical and chemical properties of diethyl disulfide is

fundamental for its handling, application in experimental settings, and for the development of

analytical methods. These properties are summarized in the tables below.
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Property Value Reference(s)

CAS Number 110-81-6 [1][2][3]

Molecular Formula C₄H₁₀S₂ [1][2]

Molecular Weight 122.25 g/mol [1][2]

Appearance Colorless to pale yellow liquid [1][3]

Odor Strong, sulfurous, garlic-like [1][3]

Density 0.993 g/mL at 25 °C [3][4]

Boiling Point 151-153 °C [3]

Melting Point -101.5 °C [5][6]

Flash Point 40 °C (104 °F) - closed cup [7][8]

Vapor Pressure 5.7 hPa at 25 °C [5]

Refractive Index (n20/D) 1.506 [3]

Water Solubility Slightly soluble [8]

Spectral Data
Spectral Data Type Key Characteristics Reference(s)

¹H NMR (CDCl₃, 90 MHz)
δ (ppm): 1.32 (t, 6H), 2.67 (q,

4H)
[5]

¹³C NMR (CDCl₃, 25.16 MHz) δ (ppm): 14.49, 32.90 [5]

Mass Spectrum (m/z)
122 (M+), 94, 66, 61, 47, 45,

29
[5]

Safety and Hazard Information
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Hazard
Classification

GHS
Pictograms

Hazard
Statements

Precautionary
Statements

Reference(s)

Flammable

Liquid
GHS02 (Flame)

H226:

Flammable liquid

and vapor

P210, P233,

P240, P241,

P242, P243

[9][10]

Skin Irritation

GHS07

(Exclamation

Mark)

H315: Causes

skin irritation

P264, P280,

P302+P352,

P332+P313

[9][10]

Eye Irritation

GHS07

(Exclamation

Mark)

H319: Causes

serious eye

irritation

P264, P280,

P305+P351+P33

8, P337+P313

[9][10]

Specific Target

Organ Toxicity

(Single

Exposure)

GHS07

(Exclamation

Mark)

H335: May

cause respiratory

irritation

P261, P271,

P304+P340,

P312,

P403+P233

[9][10]

Hazardous to the

Aquatic

Environment

GHS09

(Environment)

H411: Toxic to

aquatic life with

long lasting

effects

P273, P391,

P501
[8][10]

Experimental Protocols
Detailed and reproducible experimental protocols are essential for researchers. This section

provides methodologies for the synthesis and analytical determination of diethyl disulfide.

Synthesis of Diethyl Disulfide via Oxidation of
Ethanethiol
This protocol describes a common laboratory-scale synthesis of diethyl disulfide by the

oxidation of ethanethiol.

Materials:

Ethanethiol (C₂H₅SH)
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Iodine (I₂)

Sodium thiosulfate (Na₂S₂O₃) solution (10% w/v)

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Sodium bicarbonate (NaHCO₃) solution (5% w/v)

Brine (saturated NaCl solution)

Round-bottom flask

Dropping funnel

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve

ethanethiol (1 equivalent) in diethyl ether.

Cool the flask in an ice bath.

Prepare a solution of iodine (0.5 equivalents) in diethyl ether.

Add the iodine solution dropwise to the stirred ethanethiol solution over 30 minutes. The

reaction is exothermic, and the color of the iodine will fade as it is consumed.

After the addition is complete, allow the reaction mixture to stir at room temperature for an

additional hour.

Transfer the reaction mixture to a separatory funnel and wash sequentially with 10% sodium

thiosulfate solution (to remove unreacted iodine), 5% sodium bicarbonate solution, and brine.
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Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the diethyl ether under reduced pressure using a rotary

evaporator.

The resulting crude diethyl disulfide can be purified by distillation.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
This protocol outlines a general method for the qualitative and quantitative analysis of diethyl
disulfide using GC-MS.

Instrumentation and Materials:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Capillary column suitable for sulfur compounds (e.g., DB-5ms, HP-5ms, or a sulfur-specific

column)

Helium (carrier gas)

Diethyl disulfide standard

Solvent (e.g., dichloromethane or hexane)

Microsyringe

GC-MS Parameters (Example):

Injector Temperature: 250 °C

Injection Mode: Split (e.g., 20:1 ratio)

Injection Volume: 1 µL

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)
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Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes

Ramp: 10 °C/min to 200 °C

Hold at 200 °C for 5 minutes

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Range: m/z 35-300

Procedure:

Standard Preparation: Prepare a stock solution of diethyl disulfide in the chosen solvent.

Create a series of calibration standards by serial dilution of the stock solution.

Sample Preparation: Dilute the sample containing diethyl disulfide in the same solvent to a

concentration within the calibration range. If the sample matrix is complex, a sample cleanup

or extraction step (e.g., solid-phase microextraction) may be necessary.

Analysis: Inject the prepared standards and samples into the GC-MS system.

Data Analysis: Identify diethyl disulfide in the chromatogram based on its retention time

and mass spectrum (characteristic ions: m/z 122, 94, 66, 61, 45, 29). Quantify the amount of

diethyl disulfide in the samples by comparing the peak area to the calibration curve

generated from the standards.

Visualized Workflows and Pathways
While specific signaling pathways involving diethyl disulfide are not well-documented in

publicly available literature, its synthesis, chemical reactions, and analytical workflows can be

effectively visualized.
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Synthesis of Diethyl Disulfide from Ethanethiol

Reaction Setup

Oxidation Workup Isolation
Ethanethiol in
Diethyl Ether

Reaction Mixture
(Ice Bath)

Iodine in
Diethyl Ether

Dropwise Addition

Wash with
Na₂S₂O₃

Wash with
NaHCO₃

Wash with
Brine

Dry over
MgSO₄

Solvent Evaporation Distillation Pure Diethyl
Disulfide

Click to download full resolution via product page

Figure 1. Experimental workflow for the synthesis of diethyl disulfide.

Reduction of Diethyl Disulfide to Ethanethiol
A key reaction of disulfides is their reduction back to the corresponding thiols. This is a

fundamental process in organosulfur chemistry and is relevant to the potential biological activity

of disulfides, which can interact with biological thiols like glutathione.

Diethyl Disulfide
(C₂H₅-S-S-C₂H₅)

Reduction
Reaction

Reducing Agent
(e.g., NaBH₄, DTT)

Ethanethiol (2 eq.)
(2 x C₂H₅-SH)

Cleavage of S-S bond

Click to download full resolution via product page

Figure 2. Logical relationship in the reduction of diethyl disulfide.
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Analytical Workflow for Diethyl Disulfide Quantification
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GC-MS Analysis
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Figure 3. Workflow for the analysis of diethyl disulfide by GC-MS.

Applications in Research and Drug Development
Diethyl disulfide serves multiple roles in industrial and research settings:

Chemical Intermediate: It is a precursor for the synthesis of various organosulfur

compounds.[1] In agriculture, it can be a starting material for certain pesticides.[2][11]

Petrochemical Industry: It is used to minimize coke formation during naphtha steam

cracking.[2]

Flavor and Fragrance: Diethyl disulfide is used as a flavoring agent to impart garlic, onion,

and roasted meat notes to food products.[1]

Diagnostic Reagents: Its chemical properties are utilized in the formulation of some

diagnostic kits.[12]

Research Applications: In a research context, diethyl disulfide can be used to study the role

of disulfide bonds in biological systems. For instance, it can interact with protein thiols,

potentially altering protein function, which is a mechanism of interest in studying certain

diseases.[13] While not as extensively studied as other disulfides like diallyl disulfide from

garlic, its ability to undergo thiol-disulfide exchange reactions makes it a tool for investigating

redox signaling and oxidative stress.

Conclusion
Diethyl disulfide is a significant organosulfur compound with well-defined physicochemical

properties and a range of applications. For researchers, scientists, and professionals in drug

development, a comprehensive understanding of its synthesis, analysis, and chemical reactivity

is essential. The protocols and data presented in this guide offer a solid foundation for working

with this versatile chemical. Future research may further elucidate its biological activities and

expand its applications in medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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